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Introduction

Lysine-specific demethylase 2A (KDM2A), also known as JHDM1A or FBXL11, is a member of

the Jumonji C (JmjC) domain-containing family of histone demethylases.[1][2] These enzymes

are Fe(II) and α-ketoglutarate (α-KG) dependent dioxygenases that play a critical role in

epigenetic regulation by reversing histone methylation.[3][4][5] KDM2A specifically

demethylates mono- and di-methylated lysine 36 on histone H3 (H3K36me1/me2), a mark

generally associated with active transcription.[1][2][6][7] Dysregulation of KDM2A has been

implicated in various physiological and pathological processes, including cell differentiation,

genomic stability, and tumorigenesis.[2][7][8] Therefore, robust in vitro assays are essential for

characterizing its enzymatic activity, understanding its substrate specificity, and screening for

potential inhibitors for therapeutic development.[3][9]

This document provides a detailed protocol for an in vitro KDM2A histone demethylase assay

using an Amplified Luminescent Proximity Homogeneous Assay (AlphaLISA) format. This

method offers a sensitive, non-radioactive, and high-throughput-compatible means to measure

KDM2A activity.
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Assay Principle

The assay quantifies KDM2A activity by detecting the demethylation of a biotinylated

H3K36me2 peptide substrate. The JmjC-mediated demethylation reaction requires the

cofactors Fe(II) and α-KG and produces the demethylated peptide, succinate, and

formaldehyde.

The AlphaLISA detection system utilizes donor and acceptor beads. A Streptavidin-coated

donor bead binds to the biotinylated histone peptide substrate. An antibody specific to the

demethylated product (H3K36me1) is conjugated to an acceptor bead. When KDM2A

demethylates the substrate, the specific antibody binds, bringing the donor and acceptor beads

into close proximity (within 200 nm). Upon excitation at 680 nm, the donor bead releases

singlet oxygen, which travels to the nearby acceptor bead, triggering a chemiluminescent

signal that is measured at 615 nm. The intensity of the light signal is directly proportional to the

amount of demethylated product and thus to the KDM2A enzyme activity.

Diagram of KDM2A Enzymatic Reaction
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Caption: KDM2A-catalyzed demethylation of H3K36me2.

Experimental Protocol
I. Materials and Reagents

Enzyme: Recombinant human KDM2A
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Substrate: Biotinylated Histone H3 (21-44) K36me2 peptide

Cofactors:

(NH₄)₂Fe(SO₄)₂·6H₂O (Ammonium Iron(II) Sulfate)

α-Ketoglutarate (2-Oxoglutarate)

L-Ascorbic acid

Assay Buffer: 50 mM HEPES (pH 7.5), 0.01% Tween-20, 0.1% BSA

Detection Reagents (AlphaLISA):

Anti-demethylated product specific antibody (e.g., Anti-H3K36me1 Antibody-Acceptor

beads)

Streptavidin (SA)-Donor beads

Control Inhibitor: Daminozide or other known JmjC inhibitor[2]

Reaction Stop Solution: 50 mM EDTA in assay buffer

Plates: 384-well white opaque microplates

Instrumentation: Plate reader capable of AlphaLISA detection (e.g., EnVision®,

PHERAstar®)

II. Reagent Preparation

KDM2A Enzyme Stock: Prepare a 1 µM stock solution in assay buffer. Aliquot and store at

-80°C. Avoid repeated freeze-thaw cycles.

H3K36me2 Substrate Stock: Prepare a 1 mM stock solution in water. Aliquot and store at

-80°C.

Cofactor Mix (10X): Prepare a fresh solution containing:

500 µM (NH₄)₂Fe(SO₄)₂
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2 mM α-Ketoglutarate

10 mM Ascorbic Acid

in Assay Buffer.

Inhibitor Stock: Prepare a 10 mM stock solution of Daminozide in DMSO. Create serial

dilutions in DMSO for IC₅₀ determination.

Working Solutions (on the day of the experiment):

2X KDM2A Enzyme Solution: Dilute the KDM2A stock to 20 nM in assay buffer.

2X Substrate/Cofactor Mix: Dilute the H3K36me2 substrate stock to 1 µM in assay buffer,

then add the 10X Cofactor Mix to a final concentration of 1X.

Detection Mix: Prepare the Antibody-Acceptor beads and SA-Donor beads according to

the manufacturer's instructions in the appropriate detection buffer.

III. Assay Procedure

Compound Plating: Add 2.5 µL of test compound dilutions (or DMSO vehicle for controls) to

the wells of a 384-well plate. For "No Enzyme" control wells, add 2.5 µL of assay buffer.

Enzyme Addition: Add 2.5 µL of the 2X KDM2A Enzyme Solution (20 nM) to all wells except

the "No Enzyme" controls.

Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to

allow compounds to interact with the enzyme.

Reaction Initiation: Add 5 µL of the 2X Substrate/Cofactor Mix to all wells. The final reaction

volume is 10 µL. Final concentrations will be:

10 nM KDM2A

500 nM H3K36me2 Peptide

50 µM (NH₄)₂Fe(SO₄)₂
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200 µM α-Ketoglutarate

1 mM Ascorbic Acid

Enzymatic Reaction: Mix the plate gently, seal it, and incubate for 60 minutes at room

temperature.

Reaction Termination: Add 5 µL of Stop Solution (containing the Anti-H3K36me1 Acceptor

Beads) to each well.

Detection Incubation 1: Incubate for 60 minutes at room temperature in the dark.

Detection Incubation 2: Add 5 µL of SA-Donor beads to each well.

Final Incubation: Incubate for 30-60 minutes at room temperature in the dark.

Signal Reading: Read the plate on an AlphaLISA-compatible plate reader (Excitation: 680

nm, Emission: 615 nm).

Diagram of KDM2A AlphaLISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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